Cas no 1179891-92-9 (Ethyl 2-(4-Bromo-2-nitrophenyl)aminoacetate)

• Product Name: Ethyl 2-(4-Bromo-2-nitrophenyl)aminoacetate
• CAS No: 1179891-92-9
• MF: C₁₀H₁₁BrN₂O₄
• MW: 303.109341859818
• CID: 3041550
• Update Time: 2025-10-23

Ethyl 2-(4-Bromo-2-nitrophenyl)aminoacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-[(4-bromo-2-nitrophenyl)amino]acetate
• ethyl 2-(4-bromo-2-nitroanilino)acetate
• Z7874
• Ethyl 2-(4-Bromo-2-nitrophenyl)aminoacetate

• Inchi： 1S/C10H11BrN2O4/c1-2-17-10(14)6-12-8-4-3-7(11)5-9(8)13(15)16/h3-5,12H,2,6H2,1H3
• InChI Key： ACOOABNWNPCOAB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)[N+](=O)[O-])NCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 282
• XLogP3: 3.3
• Topological Polar Surface Area: 84.2

Additional information on Ethyl 2-(4-Bromo-2-nitrophenyl)aminoacetate

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Ethyl 2-(4-Bromo-2-nitrophenyl)aminoacetate: A Comprehensive Overview

Ethyl 2-(4-Bromo-2-nitrophenyl)aminoacetate, with the CAS number 1179891-92-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a bromine atom and a nitro group attached to a phenyl ring, further connected to an amino acetate moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and chemical synthesis.

Recent studies have highlighted the importance of Ethyl 2-(4-Bromo-2-nitrophenyl)aminoacetate in the development of bioactive compounds. Researchers have explored its role as a precursor in the synthesis of various pharmaceutical agents, particularly those targeting specific biological pathways. The presence of the nitro group and bromine atom provides opportunities for further functionalization, enabling the creation of derivatives with enhanced bioactivity and selectivity.

One of the key areas of research involving this compound is its application in medicinal chemistry. Scientists have investigated its potential as an intermediate in the synthesis of kinase inhibitors, which are crucial in the treatment of various diseases, including cancer. The amino acetate group serves as a reactive site for further modifications, allowing researchers to tailor the molecule's properties to suit specific therapeutic needs.

In addition to its role in drug development, Ethyl 2-(4-Bromo-2-nitrophenyl)aminoacetate has also been studied for its environmental impact. Researchers have examined its degradation pathways under various conditions, aiming to understand its persistence and potential toxicity in ecosystems. These studies are essential for ensuring the safe use and disposal of this compound in industrial and laboratory settings.

The synthesis of Ethyl 2-(4-Bromo-2-nitrophenyl)aminoacetate involves a series of well-established organic reactions. The process typically begins with the preparation of the aromatic ring containing both bromine and nitro groups. This is followed by coupling reactions to introduce the amino acetate moiety, ensuring proper stereochemistry and regioselectivity. Advanced techniques such as microwave-assisted synthesis have been employed to optimize reaction conditions, leading to higher yields and improved purity.

Recent advancements in analytical techniques have also contributed to a deeper understanding of this compound's properties. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been utilized to confirm its molecular structure and purity. These methods provide critical insights into the compound's stability and reactivity under different conditions.

Ethyl 2-(4-Bromo-2-nitrophenyl)aminoacetate has also been explored for its role in agrochemical applications. Its ability to interact with specific enzymes makes it a potential candidate for developing pesticides or herbicides with reduced environmental impact. However, further research is required to evaluate its efficacy and safety in agricultural settings.

In conclusion, Ethyl 2-(4-Bromo-2-nitrophenyl)aminoacetate is a multifaceted compound with promising applications across various scientific disciplines. Its unique structure, combined with recent research advancements, positions it as a valuable tool in drug discovery, chemical synthesis, and environmental studies. Continued exploration into its properties will undoubtedly unlock new possibilities for its utilization in both academic and industrial contexts. ]]>